molecular formula C10H9N3O3 B8776633 6-methoxy-3-nitro-2-(1H-pyrrol-1-yl)pyridine CAS No. 160657-11-4

6-methoxy-3-nitro-2-(1H-pyrrol-1-yl)pyridine

Cat. No.: B8776633
CAS No.: 160657-11-4
M. Wt: 219.20 g/mol
InChI Key: NRBHEFUHIDJZOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-methoxy-3-nitro-2-(1H-pyrrol-1-yl)pyridine is a useful research compound. Its molecular formula is C10H9N3O3 and its molecular weight is 219.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

160657-11-4

Molecular Formula

C10H9N3O3

Molecular Weight

219.20 g/mol

IUPAC Name

6-methoxy-3-nitro-2-pyrrol-1-ylpyridine

InChI

InChI=1S/C10H9N3O3/c1-16-9-5-4-8(13(14)15)10(11-9)12-6-2-3-7-12/h2-7H,1H3

InChI Key

NRBHEFUHIDJZOH-UHFFFAOYSA-N

Canonical SMILES

COC1=NC(=C(C=C1)[N+](=O)[O-])N2C=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.45 g (0.0791 mol; 1.2 eq) of 2,5-dimethoxy-tetrahydrofuran and 12.00 g (0.0791 mol; 1.2 eq) of 4chloropyridine hydrochloride are stirred for 10 minutes in 300 cm3 of dioxane. 11.15 g (0.0659 mol) of 2-amino-6methoxy-3-nitropyridine are added and the solution is brought to reflux for 4 h. The dioxane is evaporated under reduced pressure.
Quantity
10.45 g
Type
reactant
Reaction Step One
Name
4chloropyridine hydrochloride
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
11.15 g
Type
reactant
Reaction Step Two

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